Cas no 61043-41-2 (Ala-Ala-Phe-pNA)

• Product Name: Ala-Ala-Phe-pNA
• CAS No: 61043-41-2
• MF: C₂₁H₂₅N₅O₅
• MW: 427.453704595566
• MDL: MFCD00057666
• CID: 493778
• PubChem ID: 57358310
• Update Time: 2025-04-19

Ala-Ala-Phe-pNA Chemical and Physical Properties

Names and Identifiers

• L-Phenylalaninamide, L-alanyl-L-alanyl-N-(4-nitrophenyl)-
• Ala-Ala-Phe-pNA
• H-Ala-Ala-Phe-pNA
• AAF-pNA
• ALA-ALA-PHE P-NITROANILIDE
• alanine-alanine-phenylalanine-p-nitroanilide
• MFCD00057666
• CS-0363175
• (2S)-2-[[(2S)-2-[[(2S)-2-aminopropanoyl]amino]propanoyl]amino]-N-(4-nitrophenyl)-3-phenylpropanamide
• 61043-41-2
• (S)-2-((S)-2-((S)-2-Aminopropanamido)propanamido)-N-(4-nitrophenyl)-3-phenylpropanamide
• SCHEMBL6243605

• MDL： MFCD00057666
• Inchi： 1S/C21H25N5O5/c1-13(22)19(27)23-14(2)20(28)25-18(12-15-6-4-3-5-7-15)21(29)24-16-8-10-17(11-9-16)26(30)31/h3-11,13-14,18H,12,22H2,1-2H3,(H,23,27)(H,24,29)(H,25,28)/t13-,14-,18-/m0/s1
• InChI Key： RMYMOVDNWWDGFU-DEYYWGMASA-N
• SMILES： O=C([C@H](C)NC([C@H](C)N)=O)N[C@H](C(NC1C=CC(=CC=1)[N+](=O)[O-])=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 427.18600
• Monoisotopic Mass: 427.18556891g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 12
• Complexity: 639
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 159Ų

Experimental Properties

• PSA: 159.14000
• LogP: 3.19100

Ala-Ala-Phe-pNA Security Information

• WGK Germany：3